Cas no 1361841-99-7 (5-Amino-2-(2,6-dichlorophenyl)pyridine-4-methanol)

• Product Name: 5-Amino-2-(2,6-dichlorophenyl)pyridine-4-methanol
• CAS No: 1361841-99-7
• MF: C₁₂H₁₀Cl₂N₂O
• MW: 269.12660074234
• CID: 4928795
• Update Time: 2025-06-13

5-Amino-2-(2,6-dichlorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(2,6-dichlorophenyl)pyridine-4-methanol

• Inchi： 1S/C12H10Cl2N2O/c13-8-2-1-3-9(14)12(8)11-4-7(6-17)10(15)5-16-11/h1-5,17H,6,15H2
• InChI Key： UMZBDAMNGLUVAL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=C(CO)C(=CN=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 245
• XLogP3: 2.8
• Topological Polar Surface Area: 59.1

Additional information on 5-Amino-2-(2,6-dichlorophenyl)pyridine-4-methanol

Comprehensive Overview of 5-Amino-2-(2,6-dichlorophenyl)pyridine-4-methanol (CAS No. 1361841-99-7)

5-Amino-2-(2,6-dichlorophenyl)pyridine-4-methanol (CAS No. 1361841-99-7) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including an amino group and a dichlorophenyl moiety. Its molecular formula is C₁₂H₁₀Cl₂N₂O, and it has garnered attention for its versatile applications in drug discovery and material science.

The compound's pyridine core is a key structural element, often found in bioactive molecules due to its ability to interact with biological targets. The presence of the 2,6-dichlorophenyl group enhances its lipophilicity, which can improve membrane permeability—a critical factor in drug design. Additionally, the 4-methanol substituent introduces a polar functional group, enabling hydrogen bonding and solubility in aqueous environments. These properties make 5-Amino-2-(2,6-dichlorophenyl)pyridine-4-methanol a promising candidate for further exploration in medicinal chemistry.

In recent years, researchers have focused on pyridine derivatives due to their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The compound's amino group provides a reactive site for further derivatization, allowing scientists to tailor its properties for specific applications. For instance, it could serve as a building block for synthesizing novel small-molecule inhibitors targeting enzymes or receptors involved in disease pathways.

From an industrial perspective, 5-Amino-2-(2,6-dichlorophenyl)pyridine-4-methanol is also relevant in the development of agrochemicals. Pyridine-based compounds are widely used in crop protection products, such as herbicides and fungicides. The dichlorophenyl moiety, in particular, is known to enhance the efficacy of such compounds against resistant pests. This aligns with the growing demand for sustainable and high-performance agrochemicals to address global food security challenges.

The synthesis of CAS No. 1361841-99-7 typically involves multi-step organic reactions, including halogenation, amination, and oxidation processes. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and structural confirmation. These methods are critical for maintaining the compound's quality, especially in pharmaceutical applications where impurities can significantly impact safety and efficacy.

Given the increasing interest in personalized medicine and targeted therapies, 5-Amino-2-(2,6-dichlorophenyl)pyridine-4-methanol could play a role in developing next-generation therapeutics. Its modular structure allows for customization, making it a valuable tool for researchers exploring structure-activity relationships (SAR). Furthermore, its potential as a fluorescence probe or metal chelator opens doors to applications in diagnostics and imaging.

In conclusion, 5-Amino-2-(2,6-dichlorophenyl)pyridine-4-methanol (CAS No. 1361841-99-7) represents a versatile and scientifically significant compound with wide-ranging applications. Its unique chemical properties and adaptability make it a subject of ongoing research in both academia and industry. As the fields of drug discovery and agrochemical development continue to evolve, this compound is poised to contribute to innovative solutions addressing some of the world's most pressing challenges.